Cas no 778600-74-1 (methyl 2-{(benzyloxy)carbonylamino}-3,5-dibromobenzoate)

Methyl 2-{(benzyloxy)carbonylamino}-3,5-dibromobenzoate is a brominated aromatic ester derivative featuring a benzyloxycarbonyl (Cbz) protecting group on the amine functionality. This compound is primarily utilized in organic synthesis as a versatile intermediate, particularly in peptide coupling and heterocycle formation. The presence of bromine atoms at the 3- and 5-positions enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The Cbz group offers selective deprotection under mild conditions, facilitating controlled synthetic pathways. Its crystalline nature ensures stability and ease of handling, while its well-defined structure supports reproducibility in complex synthetic workflows. Suitable for research applications in medicinal chemistry and material science.
methyl 2-{(benzyloxy)carbonylamino}-3,5-dibromobenzoate structure
778600-74-1 structure
Product Name:methyl 2-{(benzyloxy)carbonylamino}-3,5-dibromobenzoate
CAS No:778600-74-1
MF:C16H13Br2NO4
MW:443.086723089218
CID:5685271
PubChem ID:165912933
Update Time:2025-05-23

methyl 2-{(benzyloxy)carbonylamino}-3,5-dibromobenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-{[(benzyloxy)carbonyl]amino}-3,5-dibromobenzoate
    • 778600-74-1
    • EN300-24890127
    • methyl 2-{(benzyloxy)carbonylamino}-3,5-dibromobenzoate
    • Inchi: 1S/C16H13Br2NO4/c1-22-15(20)12-7-11(17)8-13(18)14(12)19-16(21)23-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,19,21)
    • InChI Key: KGOMLBXUOULQBB-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC(C(=O)OC)=C1NC(=O)OCC1C=CC=CC=1)Br

Computed Properties

  • Exact Mass: 442.91908g/mol
  • Monoisotopic Mass: 440.92113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 64.6Ų

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Additional information on methyl 2-{(benzyloxy)carbonylamino}-3,5-dibromobenzoate

Comprehensive Overview of Methyl 2-{(Benzyloxy)carbonylamino}-3,5-Dibromobenzoate (CAS No. 778600-74-1)

Methyl 2-{(benzyloxy)carbonylamino}-3,5-dibromobenzoate (CAS No. 778600-74-1) is a specialized organic compound widely utilized in pharmaceutical intermediates and advanced chemical synthesis. Its unique structure, featuring a benzyloxycarbonyl (Cbz) protecting group and dibromo substitution, makes it a valuable building block for researchers focusing on peptide coupling and heterocyclic chemistry. The compound’s molecular formula, C16H13Br2NO4, highlights its potential for selective functionalization, aligning with current trends in green chemistry and sustainable synthesis.

In recent years, the demand for high-purity intermediates like methyl 2-{(benzyloxy)carbonylamino}-3,5-dibromobenzoate has surged due to its role in developing targeted drug delivery systems and bioconjugation techniques. Researchers frequently search for "Cbz-protected amino acid derivatives" or "dibrominated aromatic esters applications", reflecting its relevance in cancer therapeutics and enzyme inhibition studies. The compound’s stability under mild conditions also positions it as a candidate for click chemistry and catalysis research.

The synthesis of CAS No. 778600-74-1 typically involves esterification and selective bromination, with yields optimized via microwave-assisted reactions—a hot topic in process intensification. Analytical techniques such as HPLC and NMR are critical for verifying its purity, a common concern among users searching for "HPLC methods for dibromo compounds". Notably, the compound’s low toxicity profile (as per available data) makes it preferable for academic labs and industrial R&D.

From an SEO perspective, keywords like "buy methyl 2-Cbz-amino-3,5-dibromobenzoate" or "CAS 778600-74-1 supplier" are highly searched, indicating commercial interest. The compound’s compatibility with solid-phase peptide synthesis (SPPS) further drives its popularity, as SPPS remains a cornerstone in biopharmaceutical innovation. Discussions on platforms like ResearchGate often highlight its utility in fluorescence labeling and proteomics.

In conclusion, methyl 2-{(benzyloxy)carbonylamino}-3,5-dibromobenzoate exemplifies the intersection of traditional organic chemistry and cutting-edge applications. Its adaptability to automated synthesis platforms and relevance in antibody-drug conjugate (ADC) development ensure its continued prominence. Future research may explore its photophysical properties or catalytic potential, addressing gaps identified in queries like "dibromo aromatic esters in material science".

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